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Compound of Interest

Compound Name: AOH1160

Cat. No.: B2380465 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of AOH1160, a first-in-class small molecule inhibitor of

proliferating cell nuclear antigen (PCNA). The following procedures are designed to ensure the

safety of laboratory personnel and compliance with standard chemical waste management

protocols. Due to the limited availability of comprehensive toxicological and ecological data,

AOH1160 should be handled as a hazardous substance.

Key Safety and Handling Data
Researchers must be familiar with the fundamental properties of AOH1160 to ensure safe

handling and disposal. The following table summarizes the available quantitative data.
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Property Value Source

Molecular Formula C25H20N2O3 Axon Medchem SDS[1]

Molecular Weight 396.44 g/mol Axon Medchem SDS[1]

Appearance Off-white solid Axon Medchem SDS[1]

Melting Point 128 °C Axon Medchem SDS[1]

Solubility in water 0.0 mg/mL Axon Medchem SDS[1]

Storage Conditions

Store in a properly sealed

container under the storage

conditions indicated on the

label.[1]

Axon Medchem SDS

Procedural Guidance for AOH1160 Disposal
The following step-by-step protocol outlines the recommended procedure for the disposal of

AOH1160. This protocol is based on general best practices for chemical waste management

and should be performed in conjunction with your institution's specific hazardous waste

disposal guidelines.

Experimental Protocol: AOH1160 Waste Disposal
Personal Protective Equipment (PPE): Before handling AOH1160, ensure appropriate PPE

is worn, including a lab coat, chemical-resistant gloves, and safety glasses.[1] All handling of

the solid compound should be done in a chemical fume hood to prevent inhalation.[1]

Waste Segregation:

Solid Waste: Collect all disposable materials contaminated with AOH1160, such as

weighing papers, pipette tips, and gloves, in a designated, clearly labeled hazardous

waste container. The container should be compatible with the chemical and kept securely

closed when not in use.

Liquid Waste: Solutions containing AOH1160 should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other solvent waste
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streams unless compatibility has been confirmed. Given its insolubility in water, aqueous

solutions are not expected, but any solvent used to dissolve AOH1160 must be

considered as part of the hazardous waste stream.

Unused/Expired AOH1160: Any unused or expired solid AOH1160 must be disposed of as

hazardous chemical waste. Do not attempt to dispose of it in regular trash or down the

drain.[2]

Container Labeling: All waste containers must be accurately labeled with the words

"Hazardous Waste," the full chemical name "AOH1160," and the approximate concentration

and quantity. Follow your institution's specific labeling requirements.

Storage of Waste: Store the hazardous waste containers in a designated satellite

accumulation area within the laboratory. This area should be at or near the point of

generation and under the control of the laboratory personnel.[3] Ensure secondary

containment is used to prevent spills.

Waste Pickup Request: Once the waste container is full or ready for disposal, submit a

hazardous waste pickup request to your institution's Environmental Health and Safety (EHS)

department.[4] Do not allow hazardous waste to accumulate in the laboratory for an

extended period.[3]

Spill Management: In the event of a spill, wear appropriate PPE. For a dry spill, carefully

sweep or vacuum the material and place it in a sealed container for disposal as hazardous

waste.[1] For a solution, absorb the spill with an inert material and place the contaminated

material in a sealed container for disposal.[1] Ventilate the area and decontaminate surfaces

with a suitable solvent.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

AOH1160 waste.
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Start: AOH1160 Waste Generated

Step 1: Don Appropriate PPE
(Lab coat, gloves, safety glasses)

Step 2: Identify Waste Type

Solid Waste
(Contaminated disposables,

unused solid AOH1160)

Solid

Liquid Waste
(Solutions containing AOH1160)

Liquid

Step 3a: Collect in Labeled
Hazardous Solid Waste Container

Step 3b: Collect in Labeled
Hazardous Liquid Waste Container

Step 4: Store in Designated
Satellite Accumulation Area

with Secondary Containment

Step 5: Request Hazardous Waste
Pickup from EHS

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of AOH1160 waste.
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Disclaimer: The toxicological and ecological properties of AOH1160 have not been fully

investigated.[1] Therefore, it is imperative to treat this compound as hazardous and to follow all

institutional and local regulations for chemical waste disposal. Always consult your institution's

Environmental Health and Safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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